Cas no 30982-66-2 (1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene)

• Product name: 1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene
• CAS No: 30982-66-2
• MF: C₂₈H₂₄O₂
• MW: 392.48896
• CID: 916292
• PubChem ID: 334731

1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene
• 1-(4-methoxyphenyl)-3,3-dimethyl-2-phenylbenzo[f]chromene
• NSC341088
• NSC-341088
• 30982-66-2
• DTXSID50319174

• Inchi： InChI=1S/C28H24O2/c1-28(2)27(21-10-5-4-6-11-21)25(20-13-16-22(29-3)17-14-20)26-23-12-8-7-9-19(23)15-18-24(26)30-28/h4-18H,1-3H3
• InChI Key： DJVVPMRIYPBPJY-UHFFFAOYSA-N
• SMILES： CC1(C(=C(C2=C(O1)C=CC3=CC=CC=C32)C4=CC=C(C=C4)OC)C5=CC=CC=C5)C

Computed Properties

• Exact Mass: 392.17772
• Monoisotopic Mass: 392.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46